Methyl 2-(3-chloropropanamido)-4-phenylthiophene-3-carboxylate

• IUPAC Name: methyl 2-(3-chloropropanoylamino)-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C15H14ClNO3S/c1-20-15(19)13-11(10-5-3-2-4-6-10)9-21-14(13)17-12(18)7-8-16/h2-6,9H,7-8H2,1H3,(H,17,18)
• InChI Key: ZHEQTPDVHRJINZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)CCCl
• Molecular Formula: C15H14ClNO3S
• Molecular Weight: 323.8 g/mol

Description

“Methyl 2-(3-chloropropanamido)thiophene-3-carboxylate” is a chemical compound with the CAS Number: 338750-42-8. It has a molecular weight of 247.7 and its IUPAC name is methyl 2- [ (3-chloropropanoyl)amino]-3-thiophenecarboxylate.

Molecular Structure Analysis

The molecular structure of “Methyl 2-(3-chloropropanamido)thiophene-3-carboxylate” includes a thiophene ring, which is a five-membered ring with one sulfur atom and four carbon atoms.

Scientific Research Applications

Chemical Reactions and Synthesis

• Synthesis of Thiophene Derivatives : Thiophene derivatives, including compounds similar to Methyl 2-(3-chloropropanamido)-4-phenylthiophene-3-carboxylate, have been synthesized and studied for their potential biological activity. For instance, some derivatives have been used to prepare substituted methylamines, ethylamines, and acetic acids with potential biological activity (Beaton, Chapman, Clarke, & Willis, 1976).

• Copper-mediated N-Arylation : A practical protocol for the synthesis of N-arylated methyl 2-aminothiophene-3-carboxylate, which shares structural similarities with the compound , was developed via Chan-Lam cross-coupling. This process highlights the importance of such compounds in the synthesis of complex organic molecules (Rizwan, Karakaya, Heitz, Zubair, Rasool, & Molander, 2015).

Material Science and Dyes

• Disperse Dyes for Polyester Fibres : Thiophene derivatives have been used to synthesize novel heterocyclic disperse dyes for dyeing polyester fibers. This application demonstrates the versatility of thiophene derivatives in material science, particularly in textile dyeing (Iyun, Bello, Abayeh, Jauro, & Shode, 2015).

Crystallography and Structural Analysis

• Crystal Structure Analysis : Studies on methyl-3-aminothiophene-2-carboxylate, a structurally related compound, provided insights into its crystallization and molecular interactions. This research is crucial for understanding the properties of similar thiophene derivatives at the molecular level (Tao, Han, Sun, Sun, Zhang, Liu, Du, & Liu, 2020).

Safety and Hazards

The safety information for “Methyl 2-(3-chloropropanamido)thiophene-3-carboxylate” includes several hazard statements such as H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled.